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Introduction
Triethylamine phosphate, also known as triethylammonium phosphate, is an ionic compound

formed from the acid-base reaction between triethylamine and phosphoric acid.[1] It is a

versatile and widely utilized reagent in various chemical and pharmaceutical applications. Its

utility stems from its properties as a buffer, an ion-pairing agent in chromatography, and as a

catalyst in organic synthesis.[1][2][3] This technical guide provides an in-depth overview of the

molecular structure, properties, synthesis, and key applications of triethylamine phosphate,

with a focus on its relevance to drug development and scientific research.

Molecular Structure and Formula
The chemical formula for triethylammonium dihydrogen phosphate is C₆H₁₈NO₄P, and its

molecular weight is 199.19 g/mol .[1][4][5] The structure consists of a triethylammonium cation

((C₂H₅)₃NH⁺) and a dihydrogen phosphate anion (H₂PO₄⁻). The cation is formed by the

protonation of the nitrogen atom of triethylamine by phosphoric acid. The anion and cation are

held together by electrostatic interactions and hydrogen bonding.

While a definitive crystal structure for triethylammonium phosphate is not readily available in

the searched literature, structural parameters can be inferred from related compounds and

computational studies. The nitrogen atom in the triethylammonium cation is sp³-hybridized,

resulting in a tetrahedral geometry around the nitrogen.[6]
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Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for triethylamine phosphate is

presented below.

Physicochemical Properties
Property Value Source

Molecular Formula C₆H₁₈NO₄P [1][4][5]

Molecular Weight 199.19 g/mol [1][4]

Appearance
Colorless liquid (aqueous

solution) or powder to crystal
[2]

Melting Point 93 °C [2]

Boiling Point 90.5 °C at 760 mmHg [5]

Density 1.09 g/mL at 20 °C [5]

pKa of conjugate acid

(triethylammonium)
~10.75

Spectroscopic Data

Technique Nucleus Group
Chemical
Shift (δ,
ppm)

Multiplicity Reference

¹H NMR ¹H -CH₃ (Ethyl) ~1.16 Triplet (t) [1]

¹H NMR ¹H -CH₂- (Ethyl) ~3.23 Multiplet (m) [1]

³¹P NMR ³¹P Phosphate

Wide

chemical shift

range, sharp

lines

Singlet (with

¹H

decoupling)

[7][8]

Note: NMR data is representative and can vary based on solvent and concentration.
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Experimental Protocols
Synthesis of Triethylammonium Phosphate
The synthesis of triethylammonium phosphate is a straightforward acid-base neutralization

reaction.[1]

Materials:

Triethylamine (TEA)

Phosphoric acid (H₃PO₄), typically 85% in water

Ice bath

Stir plate and stir bar

Addition funnel

Reaction flask

Procedure:

Place a known molar equivalent of triethylamine in a reaction flask equipped with a stir bar.

Cool the flask in an ice bath to manage the exothermic nature of the reaction.

Slowly add one molar equivalent of 85% phosphoric acid dropwise from an addition funnel

while stirring vigorously.

Maintain the temperature of the reaction mixture below a certain threshold (e.g., 20-30 °C)

throughout the addition.

After the addition is complete, allow the mixture to stir for an additional 1-2 hours at room

temperature to ensure the reaction goes to completion.

The resulting product is an aqueous solution of triethylammonium phosphate. The

stoichiometry can be adjusted to produce different phosphate salts (mono-, di-, or tribasic).[1]
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Preparation of Triethylammonium Phosphate Buffer for
HPLC
Triethylammonium phosphate is frequently used as a mobile phase additive in reversed-phase

high-performance liquid chromatography (RP-HPLC).[2][3][9][10]

Materials:

Triethylamine (TEA)

Phosphoric acid (H₃PO₄), 85%

HPLC-grade water

pH meter

Volumetric flasks and pipettes

Procedure:

To prepare a 1 M triethylammonium phosphate (TEAP) buffer, start by preparing a 1 M

solution of triethylamine.

Slowly and carefully add concentrated phosphoric acid to the triethylamine solution while

monitoring the pH with a calibrated pH meter.

Continue adding phosphoric acid until the desired pH is reached (e.g., pH 2.8 or 6.0,

depending on the application).[11]

It is crucial to perform this in a fume hood with proper personal protective equipment due to

the volatile and corrosive nature of the reagents.

The final buffer concentration will be approximately 1 M with respect to the phosphate, and

the triethylamine concentration will be determined by the final pH.

Applications in Research and Drug Development
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Triethylamine phosphate has several important applications in the pharmaceutical and

research sectors.

Chromatography: It is widely used as an ion-pairing reagent in RP-HPLC for the separation

of peptides, proteins, and oligonucleotides.[9][10] The triethylammonium cation pairs with the

negatively charged phosphate backbone of nucleic acids or acidic residues of proteins,

increasing their retention on the non-polar stationary phase and improving separation.[10]

Catalysis: Triethylammonium phosphate can act as a bifunctional acid-base catalyst in

various organic reactions.[1] It has been shown to be an effective catalyst for Michael

additions, Knoevenagel condensations, and the hydrophosphonylation of aldehydes.[1] This

catalytic activity is relevant in the synthesis of pharmaceutical intermediates.

Drug Formulation and Delivery: While not a direct active pharmaceutical ingredient, the

principles of using amine phosphates are relevant. For instance, triethylamine has been

used as a capping agent in the synthesis of hydroxyapatite nanoparticles to improve drug

loading and release profiles.

Signaling Pathways and Experimental Workflows
While triethylamine phosphate is not directly involved in biological signaling pathways, its role

in chemical synthesis and analytical workflows can be visualized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/3818820/
https://pubmed.ncbi.nlm.nih.gov/3818820/
https://pubmed.ncbi.nlm.nih.gov/3818820/
https://www.scbt.com/p/triethylamine-phosphate-35365-94-7
https://www.alfa-chemistry.com/cas_10138-93-9.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/24%3A_Amines_and_Heterocycles/24.02%3A_Structure_and_Properties_of_Amines
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/p.html
https://nmr.oxinst.com/assets/uploads/X_Pulse_Application_Note_28_Analysing_phosphorus_containing_compounds_using_31P_Benchtop_NMR_1.pdf
https://www.semanticscholar.org/paper/Use-of-Trialkyl-Ammonium-Phosphate-(TAAP)-Buffers-Rivier/8b1e99b6adecef4112a39786b1450e1bdb934a66
https://www.semanticscholar.org/paper/Use-of-Trialkyl-Ammonium-Phosphate-(TAAP)-Buffers-Rivier/8b1e99b6adecef4112a39786b1450e1bdb934a66
https://www.semanticscholar.org/paper/Use-of-Trialkyl-Ammonium-Phosphate-(TAAP)-Buffers-Rivier/8b1e99b6adecef4112a39786b1450e1bdb934a66
https://www.benchchem.com/pdf/High_performance_liquid_chromatography_HPLC_analysis_with_Triethylmethylammonium_chloride.pdf
https://www.chromforum.org/viewtopic.php?t=45821
https://www.chromforum.org/viewtopic.php?t=45821
https://www.benchchem.com/product/b3028843#triethylamine-phosphate-molecular-structure-and-formula
https://www.benchchem.com/product/b3028843#triethylamine-phosphate-molecular-structure-and-formula
https://www.benchchem.com/product/b3028843#triethylamine-phosphate-molecular-structure-and-formula
https://www.benchchem.com/product/b3028843#triethylamine-phosphate-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3028843?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

